Cas no 887876-53-1 (3-butyl-8-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-butyl-8-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887876-53-1
• MF: C₁₆H₂₃N₅O₂
• MW: 317.386122941971
• CID: 5479199
• Update Time: 2025-07-09

3-butyl-8-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-butyl-8-ethyl-1,6,7-trimethyl- (9CI)
• 3-butyl-8-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C16H23N5O2/c1-6-8-9-20-14(22)12-13(18(5)16(20)23)17-15-19(7-2)10(3)11(4)21(12)15/h6-9H2,1-5H3
• InChI Key： CEKFFVHUCOOMOD-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CC)C1=NC1=C2C(=O)N(CCCC)C(=O)N1C

Additional information on 3-butyl-8-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Chemical Profile and Recent Advances of 3-butyl-8-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No: 887876-53-1)

The compound 3-butyl-8-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No: 887876-53-1) is a structurally complex organic molecule belonging to the imidazo[1,2-g]purine class of heterocyclic compounds. This molecule has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields of science and technology. The imidazo[1,2-g]purine framework is a fused bicyclic structure consisting of an imidazole ring fused to a purine moiety. The substituents on this core structure—specifically the butyl, ethyl, and methyl groups—contribute to the compound's distinct chemical behavior and biological activity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic methodologies to optimize the production of 3-butyl-8-ethyl-1,6,7-trimethyl-imidazo[1,2-g]purine dione. These methods include multi-component reactions and catalytic processes that enhance yield and purity. The compound's stability under various conditions has also been extensively investigated to understand its suitability for different applications.

The imidazo[1,2-g]purine dione framework is known for its ability to act as a scaffold for various functional groups. In the case of CAS No: 887876-53-1, the presence of butyl, ethyl, and multiple methyl substituents introduces steric effects that influence the molecule's reactivity and solubility properties. These characteristics make it a promising candidate for use in drug design and material science.

In terms of biological activity, this compound has shown potential as a lead molecule in pharmacological research. Studies have demonstrated its ability to interact with specific biological targets such as enzymes and receptors. For instance, recent research has highlighted its role in modulating enzyme activity through competitive inhibition mechanisms. This suggests that CAS No: 887876-53-1 could serve as a precursor for developing novel therapeutic agents targeting specific diseases.

The synthesis of this compound involves a series of carefully controlled steps to ensure the formation of the desired product with high fidelity. Researchers have utilized techniques such as microwave-assisted synthesis and continuous flow chemistry to streamline the production process. These advancements not only improve efficiency but also reduce environmental impact by minimizing waste generation.

The structural elucidation of CAS No: 887876-53-1 has been achieved through advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses confirm the compound's molecular formula and provide insights into its stereochemistry and conformational flexibility.

In terms of applications beyond pharmacology, this compound has shown promise in material science as a component in advanced materials such as polymers and nanomaterials. Its ability to form stable complexes with other molecules makes it a valuable building block for constructing functional materials with tailored properties.

Recent collaborative efforts between academic institutions and industry have further expanded our understanding of CAS No: 887876-53-1's potential uses. For example, researchers are exploring its role in catalysis where it acts as a ligand or catalyst support in organic transformations.

In conclusion,CAS No: 887876-53_ is a versatile compound with a rich structural framework that offers numerous opportunities for scientific exploration and practical application